Cas no 2138135-46-1 (3-bromo-2-(butan-2-yl)-7-methylimidazo1,2-apyridine)

• Product Name: 3-bromo-2-(butan-2-yl)-7-methylimidazo1,2-apyridine
• CAS No: 2138135-46-1
• MF: C₁₂H₁₅BrN₂
• MW: 267.164901971817
• CID: 6077191
• PubChem ID: 165875292
• Update Time: 2025-07-19

3-bromo-2-(butan-2-yl)-7-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(butan-2-yl)-7-methylimidazo1,2-apyridine
• 3-bromo-2-(butan-2-yl)-7-methylimidazo[1,2-a]pyridine
• EN300-1197138
• 2138135-46-1

• Inchi： 1S/C12H15BrN2/c1-4-9(3)11-12(13)15-6-5-8(2)7-10(15)14-11/h5-7,9H,4H2,1-3H3
• InChI Key： UBJTVXXDXOQHNG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)CC)N=C2C=C(C)C=CN12

Computed Properties

• Exact Mass: 266.04186g/mol
• Monoisotopic Mass: 266.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-bromo-2-(butan-2-yl)-7-methylimidazo1,2-apyridine

Comprehensive Overview of 3-bromo-2-(butan-2-yl)-7-methylimidazo[1,2-a]pyridine (CAS No. 2138135-46-1)

3-bromo-2-(butan-2-yl)-7-methylimidazo[1,2-a]pyridine (CAS No. 2138135-46-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their broad biological activities. The presence of a bromine substituent at the 3-position and a butan-2-yl group at the 2-position enhances its potential as a versatile intermediate in drug discovery and material science applications.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their role in developing novel therapeutics for conditions such as inflammation, cancer, and infectious diseases. Researchers are particularly interested in CAS No. 2138135-46-1 due to its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine. The compound's lipophilic nature and electron-rich aromatic system make it a promising candidate for optimizing drug-like properties, such as bioavailability and metabolic stability.

The synthesis of 3-bromo-2-(butan-2-yl)-7-methylimidazo[1,2-a]pyridine typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. Analytical characterization using NMR, HPLC, and mass spectrometry ensures the compound meets stringent quality standards for research and industrial applications.

From an industrial perspective, CAS No. 2138135-46-1 is often utilized as a building block for constructing complex molecules. Its compatibility with palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, enables the introduction of diverse functional groups, expanding its utility in medicinal chemistry. Additionally, the compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry approaches.

Environmental and safety considerations are paramount when handling 3-bromo-2-(butan-2-yl)-7-methylimidazo[1,2-a]pyridine. While not classified as hazardous, proper storage in anhydrous conditions and adherence to good laboratory practices (GLP) are recommended to maintain its integrity. Regulatory compliance with REACH and FDA guidelines ensures its safe use in pharmaceutical development.

Looking ahead, the exploration of imidazo[1,2-a]pyridine scaffolds continues to evolve, with CAS No. 2138135-46-1 playing a pivotal role in innovation. Its integration into AI-driven drug design platforms and green chemistry initiatives highlights its relevance in modern scientific advancements. As researchers uncover new applications, this compound is poised to remain a cornerstone in the development of next-generation therapeutics and functional materials.